Cas no 1186193-95-2 (3-[bis(propylsulfonyl)amino]-2,6-difluoroBenzoic acid methyl ester)

• Product Name: 3-[bis(propylsulfonyl)amino]-2,6-difluoroBenzoic acid methyl ester
• CAS No: 1186193-95-2
• MF: C₁₄H₁₉F₂NO₆S₂
• MW: 399.430568933487
• CID: 2134740
• PubChem ID: 58095328
• Update Time: 2025-04-21

3-[bis(propylsulfonyl)amino]-2,6-difluoroBenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-[bis(propylsulfonyl)amino]-2,6-difluoroBenzoic acid methyl ester
• methyl 2,6-difluoro-3-(N-(propylsulfonyl)propylsulfonamido)benzoate
• methyl 2,6-difluoro-3-(N-(propylsulfonyl)(propylsulfonamido))benzoate
• METHYL-2,6-DIFLUORO-3-(N-(PROPYLSULFONYL)PROPYLSULFONAMIDO)BENZOATE
• FBFKEZIPKITEAW-UHFFFAOYSA-N
• SCHEMBL913476
• 1186193-95-2
• methyl 2,6-difluoro-3-(N-(propylsulfonyl)propylsulfonamido)-benzoate
• DA-24397

• Inchi： 1S/C14H19F2NO6S2/c1-4-8-24(19,20)17(25(21,22)9-5-2)11-7-6-10(15)12(13(11)16)14(18)23-3/h6-7H,4-5,8-9H2,1-3H3
• InChI Key： FBFKEZIPKITEAW-UHFFFAOYSA-N
• SMILES： S(CCC)(N(C1C=CC(=C(C(=O)OC)C=1F)F)S(CCC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 399.06200
• Monoisotopic Mass: 399.06218600Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 114.58000
• LogP: 4.19900